Cas no 2549036-58-8 (4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide)

• Product Name: 4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide
• CAS No: 2549036-58-8
• MF: C₁₉H₂₂ClN₃O₃
• MW: 375.849283695221
• CID: 5314491
• PubChem ID: 154831351
• Update Time: 2025-08-05

4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-[[(3-Chloro-4-pyridinyl)oxy]methyl]-N-(2-methoxyphenyl)-1-piperidinecarboxamide
• 2549036-58-8
• 4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide
• F6683-1191
• AKOS040047198

• Inchi： 1S/C19H22ClN3O3/c1-25-18-5-3-2-4-16(18)22-19(24)23-10-7-14(8-11-23)13-26-17-6-9-21-12-15(17)20/h2-6,9,12,14H,7-8,10-11,13H2,1H3,(H,22,24)
• InChI Key： YHLZGCCFWYGVAY-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OCC1CCN(C(NC2C=CC=CC=2OC)=O)CC1

Computed Properties

• Exact Mass: 375.1349693g/mol
• Monoisotopic Mass: 375.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 578.5±50.0 °C(Predicted)
• pka: 13.52±0.70(Predicted)

Additional information on 4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide

Introduction to 4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide (CAS No. 2549036-58-8)

4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide (CAS No. 2549036-58-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, pharmacological properties, and recent research findings.

Chemical Structure and Synthesis

The chemical structure of 4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide is defined by its complex arrangement of functional groups. The core structure consists of a piperidine ring, which is a common motif in many bioactive compounds due to its ability to form stable interactions with biological targets. The piperidine ring is substituted with a methoxyphenyl group at the N-position and an oxymethyl group derived from a 3-chloropyridine moiety at the 4-position. This unique combination of functional groups imparts specific pharmacological properties to the compound.

The synthesis of 4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide typically involves a multi-step process. One common approach is to start with the formation of the piperidine ring, followed by the introduction of the methoxyphenyl group through an amide bond formation. The oxymethyl group is then introduced via an etherification reaction with a 3-chloropyridine derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

Pharmacological Properties

4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide has been extensively studied for its pharmacological properties, particularly its ability to modulate various biological targets. One of the key areas of interest is its interaction with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in several neurological disorders. Preclinical studies have shown that this compound exhibits potent and selective binding to these receptors, suggesting its potential as a therapeutic agent for conditions such as depression and Parkinson's disease.

In addition to its effects on neurotransmitter systems, 4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide has also demonstrated antiproliferative activity against cancer cells. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying this activity is thought to involve the modulation of signaling pathways that regulate cell growth and survival, such as the PI3K/Akt and MAPK pathways.

Clinical Applications and Research

The potential clinical applications of 4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide are currently being explored through various preclinical and early-stage clinical studies. In preclinical models of neurological disorders, this compound has shown significant efficacy in improving symptoms and reversing disease progression. For example, in animal models of depression, treatment with this compound led to a reduction in depressive-like behaviors and an improvement in cognitive function.

In the context of cancer research, early clinical trials have begun to evaluate the safety and efficacy of 4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide. Preliminary results from these trials have been promising, with patients showing favorable responses in terms of tumor regression and improved quality of life. However, further studies are needed to fully understand the long-term effects and potential side effects of this compound.

Current Research Trends

The ongoing research on 4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide is focused on several key areas. One area of interest is the optimization of its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. This involves modifying the chemical structure or developing prodrugs that can be metabolized in vivo to release the active compound.

Another area of active research is the exploration of combination therapies involving 4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide. Preclinical studies have shown that combining this compound with other drugs can enhance its therapeutic efficacy while reducing toxicity. For example, co-administration with standard chemotherapeutic agents has been shown to synergistically inhibit tumor growth in various cancer models.

Conclusion

In conclusion, 4-{[(3-chloropyridin-4-yl)oxy]methyl}-N-(2-methoxyphenyl)piperidine-1-carboxamide (CAS No. 2549036-58-8) represents a promising candidate for the treatment of neurological disorders and cancer. Its unique chemical structure confers specific pharmacological properties that make it an attractive target for further research and development. Ongoing studies are focused on optimizing its therapeutic potential and exploring new applications in medicine. As more data becomes available from clinical trials, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of these challenging diseases.